Cas no 2097936-77-9 (3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole
• CAS No: 2097936-77-9
• MF: C₁₀H₁₆FN₃O
• MW: 213.251945495605
• CID: 5042097
• Update Time: 2025-06-13

3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole
• 3-tert-butyl-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole
• 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole

• Inchi： 1S/C10H16FN3O/c1-10(2,3)9-13-8(15-14-9)7-4-6(11)5-12-7/h6-7,12H,4-5H2,1-3H3
• InChI Key： ZKZJPZRTGSKSRD-UHFFFAOYSA-N
• SMILES： FC1CNC(C2=NC(C(C)(C)C)=NO2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.8
• Topological Polar Surface Area: 51

Additional information on 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole

Research Brief on 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole (CAS: 2097936-77-9)

In recent years, the compound 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole (CAS: 2097936-77-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound belongs to the 1,2,4-oxadiazole class, a heterocyclic scaffold known for its versatility in medicinal chemistry. The presence of a tert-butyl group and a fluoropyrrolidine moiety in its structure enhances its lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological investigations. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors implicated in neurodegenerative diseases and cancer.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthesis of 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole via a multi-step reaction sequence, highlighting its high yield and purity. The researchers employed NMR spectroscopy and mass spectrometry to confirm the compound's structure, ensuring its suitability for subsequent biological evaluations. The study also reported preliminary in vitro assays demonstrating the compound's inhibitory activity against a specific kinase target, with an IC50 value in the low micromolar range.

Further investigations into the compound's mechanism of action revealed its ability to interact with the ATP-binding site of the target kinase, as evidenced by molecular docking simulations. These findings suggest that 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole could serve as a lead compound for the development of novel kinase inhibitors. Additionally, its favorable pharmacokinetic properties, such as moderate plasma stability and low cytotoxicity, were highlighted in a separate study published in Bioorganic & Medicinal Chemistry Letters (2024).

Beyond its kinase inhibitory activity, recent research has explored the compound's potential in addressing unmet medical needs. For instance, a preprint article (2024) suggested its efficacy in modulating neuroinflammation, a key factor in neurodegenerative disorders like Alzheimer's disease. The study utilized a murine model to demonstrate the compound's ability to cross the blood-brain barrier and reduce pro-inflammatory cytokine levels, offering a promising avenue for future therapeutic development.

In conclusion, 3-(Tert-butyl)-5-(4-fluoropyrrolidin-2-yl)-1,2,4-oxadiazole (CAS: 2097936-77-9) represents a promising scaffold in medicinal chemistry, with demonstrated activity against multiple biological targets. Its synthetic accessibility, coupled with its favorable pharmacokinetic profile, positions it as a valuable candidate for further optimization and preclinical studies. Future research should focus on elucidating its structure-activity relationships and exploring its potential in combination therapies.